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Compound of Interest

Ethyl 2-(4-bromo-2-
Compound Name:
nitrophenyl)acetate

Cat. No.: B1324325

Essential Safety and Handling Guide for Ethyl 2-(4-
bromo-2-nitrophenyl)acetate

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl 2-(4-bromo-2-nitrophenyl)acetate, tailored for researchers, scientists, and
professionals in drug development. Adherence to these protocols is vital for ensuring personal
safety and minimizing environmental impact.

Chemical Profile:

Property Value Source
Molecular Formula C10H10BrNO4 [1112]
Molecular Weight 288.09 g/mol [1][2]

Off-white solid (based on
Appearance o [3]
similar compounds)

CAS Number 199328-35-3 [1]

Hazard Identification and Precautionary Measures
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While a specific Safety Data Sheet (SDS) for Ethyl 2-(4-bromo-2-nitrophenyl)acetate is not
readily available, data from structurally similar compounds such as 4-Nitrophenyl bromoacetate
and Ethyl 2-bromo-(4-bromophenyl)acetate suggest the following potential hazards and
precautionary measures.

Potential Hazards:

Skin Irritation: May cause skin irritation.[3]

Serious Eye Irritation: May cause serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Moisture Sensitive: The compound may be sensitive to moisture.[3]
Signal Word: Warning[3]

Hazard Statements:

e H315 - Causes skin irritation.[3]

e H319 - Causes serious eye irritation.[3]

o H335 - May cause respiratory irritation.[3]

Precautionary Statements:

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

[¢]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[3]

o

P271: Use only outdoors or in a well-ventilated area.[3]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e Response:
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o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[3]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3]

o P312: Call a POISON CENTER or doctor if you feel unwell.[3]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[3]

e Storage:

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]
e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for the safe handling of this compound. The selection of
appropriate PPE depends on the specific procedures being performed and the potential for
exposure.
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Body Part Recommended Protection Specifications/Standards
Safety goggles and a face Must be compliant with OSHA
Eyes/Face shield if there is a risk of 29 CFR 1910.133 or European
splashing. Standard EN166.[4][5]
Chemical-resistant gloves. Inspect gloves for any signs of
Hands Nitrile or butyl rubber gloves degradation or perforation
are recommended. before each use.[6][7]
A flame-resistant lab coat worn
over long-sleeved clothing and
Bod full-length pants. A chemical- Lab coats should be kept
ody

resistant apron should be worn
when handling larger

quantities.

buttoned.[8]

Respiratory

A NIOSH/MSHA-approved
respirator is recommended if
dust is generated or if working
outside of a certified chemical

fume hood.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[5]

« All work with the solid compound and its solutions must be conducted in a certified chemical

fume hood to ensure adequate ventilation.[5]

o Gather all necessary PPE and inspect it for integrity.

o Have appropriate spill cleanup materials readily available.
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2. Handling:
e When handling the solid material, avoid the formation of dust.[5]
o Use anti-static weigh paper and a spatula for transfers.[8]

e If preparing a solution, slowly add the solid to the solvent in a suitable container within the
fume hood.

o Keep the container tightly closed when not in use.[5]
3. Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

e Wash hands thoroughly after handling.[5]
e Do not eat, drink, or smoke in the laboratory area.[5]
In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[3]

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[3]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[4]

Disposal Plan

Proper disposal of Ethyl 2-(4-bromo-2-nitrophenyl)acetate and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Waste Classification:
e This waste is classified as hazardous.[3]
Procedure:

o Segregation: All waste contaminated with this compound, including excess reagent, reaction
mixtures, and contaminated materials (e.g., gloves, paper towels), must be collected in a
designated hazardous waste container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "Ethyl 2-(4-bromo-2-nitrophenyl)acetate".

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials. The container must be kept tightly closed.[3]

o Disposal: Dispose of the hazardous waste through an approved waste disposal plant,
following all local, regional, and national regulations.[3]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of Ethyl 2-(4-bromo-2-nitrophenyl)acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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